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molecular formula C7H4BrF3O B1590892 2-Bromo-6-(trifluoromethyl)phenol CAS No. 2844-05-5

2-Bromo-6-(trifluoromethyl)phenol

Cat. No. B1590892
M. Wt: 241 g/mol
InChI Key: IIBWBAUXZPOXIZ-UHFFFAOYSA-N
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Patent
US04847303

Procedure details

t-Butyllithium (1.7 ml of a 1.8M solution of hexane; 3 equiv.) is added to THF (1 ml) and cooled to -78° C. under argon with stirring, and a solution of 2-bromo-6-trifluoromethylphenol in dry THF (1 ml; 1 mmol) is added dropwise via syringe. The reaction is stirred 30 minutes, and then iodomethane (340 mg; 2.4 equiv.) is added dropwise via syringe at -78° C. under argon, with stirring. The mixture is allowed to warm to 0° C. with stirring over 15 minutes, and stirring is continued for 45 minutes more. The reaction is then quenched with 1N HCl (3 ml) and extracted from 1N HCl (10 ml) with 3×10 ml portions of ether. The combined ether portions are washed with water (3×20 ml portions: pH tests neutral), and the solution is then dried (MgSO4), filtered, and concentrated in vacuo to give crude 2-methyl-6 -trifluoromethylphenol, which is chromatographed on silica gel with 5% ether in petroleum ether to give pure product.
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Identifiers

REACTION_CXSMILES
[C:1]([Li])(C)(C)C.Br[C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([C:13]([F:16])([F:15])[F:14])[C:8]=1[OH:17].IC>C1COCC1.CCCCCC>[CH3:1][C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([C:13]([F:16])([F:15])[F:14])[C:8]=1[OH:17]

Inputs

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Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
with stirring
Rate
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0
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Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
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Details
The reaction is stirred 30 minutes
Duration
30 min
STIRRING
Type
STIRRING
Details
with stirring
TEMPERATURE
Type
TEMPERATURE
Details
to warm to 0° C.
STIRRING
Type
STIRRING
Details
with stirring over 15 minutes
Duration
15 min
STIRRING
Type
STIRRING
Details
stirring
CUSTOM
Type
CUSTOM
Details
The reaction is then quenched with 1N HCl (3 ml)
EXTRACTION
Type
EXTRACTION
Details
extracted from 1N HCl (10 ml) with 3×10 ml portions of ether
WASH
Type
WASH
Details
The combined ether portions are washed with water (3×20 ml portions: pH tests neutral)
DRY_WITH_MATERIAL
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the solution is then dried (MgSO4)
FILTRATION
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filtered
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concentrated in vacuo

Outcomes

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Reaction Time
45 min
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product
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CC1=C(C(=CC=C1)C(F)(F)F)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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